Cas no 64464-11-5 (2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl)-)

• Product Name: 2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl)-
• CAS No: 64464-11-5
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.062139987946
• CID: 4097420
• PubChem ID: 12392241
• Update Time: 2025-04-23

2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl)-
• 5-(2,6-DICHLORO-PHENYL)-IMIDAZOLIDINE-2,4-DIONE
• 5-(2,6-dichlorophenyl)imidazolidine-2,4-dione
• 64464-11-5
• AKOS009148759
• DTXSID501254233
• CHEMBL3244438
• SCHEMBL17622895
• 5-(2,6-Dichlorophenyl)-2,4-imidazolidinedione

• Inchi： 1S/C9H6Cl2N2O2/c10-4-2-1-3-5(11)6(4)7-8(14)13-9(15)12-7/h1-3,7H,(H2,12,13,14,15)
• InChI Key： LFAJKTPIPGACOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(NC(N1)=O)=O)Cl

Computed Properties

• Exact Mass: 243.9806328Da
• Monoisotopic Mass: 243.9806328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl)-

Professional Introduction to 2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl) (CAS No. 64464-11-5)

2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl) (CAS No. 64464-11-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the imidazolidinedione class, which is known for its versatility in drug design and development. The presence of chlorine substituents at the 2 and 6 positions of the phenyl ring enhances its reactivity and functionalization potential, making it a valuable scaffold for synthesizing novel bioactive molecules.

The chemical structure of 5-(2,6-dichlorophenyl)-2,4-imidazolidinedione features a five-membered ring containing two nitrogen atoms and two carbonyl groups, which contribute to its stability and reactivity. The dichlorophenyl moiety not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. This compound has been extensively studied for its pharmacological effects, particularly in the context of antimicrobial and anti-inflammatory applications.

Recent advancements in medicinal chemistry have highlighted the importance of imidazolidinediones as key intermediates in the synthesis of therapeutic agents. The structural motif of 5-(2,6-dichlorophenyl)-2,4-imidazolidinedione has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting proteases involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of CAS No. 64464-11-5 is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. The dichlorophenyl group provides a handle for further functionalization, allowing chemists to introduce additional substituents that fine-tune the pharmacological properties of the final product. This flexibility has been instrumental in designing molecules with improved efficacy and reduced side effects.

In the realm of computational chemistry, virtual screening methods have been employed to identify potential hits based on the structure of 5-(2,6-dichlorophenyl)-2,4-imidazolidinedione. These studies have revealed several promising derivatives with potent activity against various disease-causing pathogens. The integration of machine learning algorithms has further accelerated the discovery process by predicting binding affinities and optimizing molecular structures for better pharmacokinetic profiles.

The synthesis of CAS No. 64464-11-5 involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazolidinedione core. Subsequent chlorination steps introduce the dichlorophenyl group, which is critical for achieving the desired biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to enhance yield and purity, ensuring that the final product meets stringent quality standards.

From a regulatory perspective, compounds like 5-(2,6-dichlorophenyl)-2,4-imidazolidinedione are subject to rigorous testing to assess their safety and efficacy before entering clinical trials. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including adequate solubility and metabolic stability. These characteristics are essential for ensuring that therapeutic agents can be effectively administered and utilized by patients.

The impact of CAS No. 64464-11-5 on drug development extends beyond academic research; it has practical implications for industry professionals involved in pharmaceutical manufacturing and commercialization. Companies specializing in fine chemicals have optimized synthetic routes to produce this compound at scale while maintaining high purity standards. This capability is crucial for supporting preclinical and clinical studies aimed at bringing new drugs to market.

In conclusion,2,4-Imidazolidinedione, 5-(2,6-dichlorophenyl) (CAS No. 64464-11-5) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.